4-(2-amino-2-methylpropyl)-1lambda6-thiomorpholine-1,1-dione dihydrochloride
Overview
Description
4-(2-amino-2-methylpropyl)-1lambda6-thiomorpholine-1,1-dione dihydrochloride, also known as AMPT, is a synthetic compound that has been used in scientific research for several decades. It is a derivative of thiomorpholine, a heterocyclic compound, and is a white crystalline solid with a molecular weight of 249.82 g/mol. AMPT is used in a variety of research applications, including biochemical, physiological, and pharmacological studies.
Scientific Research Applications
4-(2-amino-2-methylpropyl)-1lambda6-thiomorpholine-1,1-dione dihydrochloride has been used in a variety of scientific research applications, including biochemical, physiological, and pharmacological studies. It has been used as an inhibitor of the enzyme acetylcholinesterase, which is involved in the transmission of nerve impulses in the nervous system. It has also been used to study the effects of various drugs on the body, as well as to study the effects of various environmental toxins. Additionally, 4-(2-amino-2-methylpropyl)-1lambda6-thiomorpholine-1,1-dione dihydrochloride has been used to study the effects of various hormones, including insulin, on the body.
Mechanism of Action
The mechanism of action of 4-(2-amino-2-methylpropyl)-1lambda6-thiomorpholine-1,1-dione dihydrochloride is not entirely understood. However, it is believed to act as an inhibitor of acetylcholinesterase, which is involved in the transmission of nerve impulses in the nervous system. By inhibiting the enzyme, 4-(2-amino-2-methylpropyl)-1lambda6-thiomorpholine-1,1-dione dihydrochloride can affect the transmission of nerve impulses, leading to various physiological and biochemical effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2-amino-2-methylpropyl)-1lambda6-thiomorpholine-1,1-dione dihydrochloride are not completely understood. However, it is believed to affect the release of neurotransmitters, such as acetylcholine, which can affect the transmission of nerve impulses. Additionally, 4-(2-amino-2-methylpropyl)-1lambda6-thiomorpholine-1,1-dione dihydrochloride has been shown to affect the activity of certain enzymes, such as acetylcholinesterase, which can affect the metabolism of various hormones, such as insulin.
Advantages and Limitations for Lab Experiments
The use of 4-(2-amino-2-methylpropyl)-1lambda6-thiomorpholine-1,1-dione dihydrochloride in laboratory experiments has several advantages and limitations. One advantage is that it is relatively easy to synthesize and can be used in a variety of experiments. Additionally, 4-(2-amino-2-methylpropyl)-1lambda6-thiomorpholine-1,1-dione dihydrochloride has been shown to affect the activity of certain enzymes, such as acetylcholinesterase, which can be beneficial in certain experiments. However, 4-(2-amino-2-methylpropyl)-1lambda6-thiomorpholine-1,1-dione dihydrochloride can also have adverse effects on the body, such as increased heart rate and blood pressure, and can be toxic in high doses.
Future Directions
The future directions of 4-(2-amino-2-methylpropyl)-1lambda6-thiomorpholine-1,1-dione dihydrochloride research are numerous. One potential future direction is the development of new synthesis methods to produce the compound. Additionally, further research could be conducted to better understand the mechanism of action of 4-(2-amino-2-methylpropyl)-1lambda6-thiomorpholine-1,1-dione dihydrochloride and its biochemical and physiological effects. Furthermore, further research could be conducted to explore the potential therapeutic applications of 4-(2-amino-2-methylpropyl)-1lambda6-thiomorpholine-1,1-dione dihydrochloride, such as the treatment of neurological disorders. Finally, further research could be conducted to explore the potential toxic effects of 4-(2-amino-2-methylpropyl)-1lambda6-thiomorpholine-1,1-dione dihydrochloride and develop methods to reduce or eliminate these effects.
Synthesis Methods
4-(2-amino-2-methylpropyl)-1lambda6-thiomorpholine-1,1-dione dihydrochloride can be synthesized using a variety of methods. One method involves the reaction of 2-amino-2-methylpropanol with ethyl chloroformate in the presence of anhydrous aluminum chloride. This reaction produces the intermediate 2-(chloroformyl)ethyl-2-methylpropanoate, which is then reacted with thiomorpholine in the presence of sodium hydroxide to produce the desired product. Another method involves the reaction of 2-amino-2-methylpropanol with thiomorpholine in the presence of sodium hydroxide, which produces the desired product directly.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-(2-amino-2-methylpropyl)-1lambda6-thiomorpholine-1,1-dione dihydrochloride' involves the reaction of 2-amino-2-methylpropanol with carbon disulfide to form 4-(2-amino-2-methylpropyl)-1lambda6-thiomorpholine-1,1-dione, which is then reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "2-amino-2-methylpropanol", "Carbon disulfide", "Hydrochloric acid" ], "Reaction": [ "Step 1: React 2-amino-2-methylpropanol with carbon disulfide in the presence of a base such as sodium hydroxide to form 4-(2-amino-2-methylpropyl)-1lambda6-thiomorpholine-1,1-dione.", "Step 2: Dissolve the product from step 1 in hydrochloric acid to form the dihydrochloride salt of the compound." ] } | |
CAS RN |
2742660-23-5 |
Molecular Formula |
C8H20Cl2N2O2S |
Molecular Weight |
279.2 |
Purity |
95 |
Origin of Product |
United States |
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